Cas no 1553558-89-6 (3,3-dimethoxy-1-(2-methylphenyl)propan-1-one)

• Product Name: 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one
• CAS No: 1553558-89-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6474830
• PubChem ID: 115480696
• Update Time: 2025-05-21

3,3-dimethoxy-1-(2-methylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one
• EN300-1125153
• 1553558-89-6

• Inchi： 1S/C12H16O3/c1-9-6-4-5-7-10(9)11(13)8-12(14-2)15-3/h4-7,12H,8H2,1-3H3
• InChI Key： SJORLBHVAVIWMO-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC=CC=1C)=O)OC

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 35.5Ų

Additional information on 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one

Recent Advances in the Study of 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one (CAS: 1553558-89-6)

3,3-dimethoxy-1-(2-methylphenyl)propan-1-one (CAS: 1553558-89-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) highlighted the role of 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one as a precursor in the synthesis of novel anti-inflammatory agents. The researchers utilized a multi-step synthetic route to modify the compound's structure, resulting in derivatives with enhanced selectivity for cyclooxygenase-2 (COX-2) inhibition. The study reported promising in vitro results, with several derivatives exhibiting potent anti-inflammatory activity and minimal gastrointestinal toxicity.

In another recent investigation, the compound was evaluated for its potential as a photosensitizer in photodynamic therapy (PDT). The study, published in Photochemical & Photobiological Sciences (2024), demonstrated that 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one could generate reactive oxygen species (ROS) upon light irradiation, making it a candidate for cancer treatment. The researchers optimized the compound's photophysical properties and tested its efficacy against various cancer cell lines, observing significant cytotoxicity under controlled conditions.

Furthermore, computational studies have been conducted to explore the molecular interactions of 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one with biological targets. A 2024 study in the Journal of Chemical Information and Modeling employed molecular docking and dynamics simulations to predict the compound's binding affinity for enzymes involved in neurodegenerative diseases. The results suggested potential applications in the development of therapeutics for Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the practical application of 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one. Issues such as solubility, stability, and bioavailability need to be addressed in future research. Ongoing studies are focusing on structural modifications and formulation strategies to overcome these limitations and enhance the compound's therapeutic potential.

In conclusion, 3,3-dimethoxy-1-(2-methylphenyl)propan-1-one (CAS: 1553558-89-6) represents a versatile scaffold in medicinal chemistry, with applications ranging from anti-inflammatory agents to photodynamic therapy. Continued research and development efforts are expected to unlock its full potential, paving the way for novel therapeutic interventions in various disease areas.